((2S,5R)-5-Ethylmorpholin-2-yl)methanol
Description
((2S,5R)-5-Ethylmorpholin-2-yl)methanol is a chiral morpholine derivative characterized by a six-membered morpholine ring with an ethyl substituent at the 5-position and a hydroxymethyl group at the 2-position. Its stereochemistry (2S,5R) confers unique physicochemical and biological properties, making it relevant in asymmetric synthesis, catalysis, and pharmaceutical research. The compound’s structural rigidity and hydrogen-bonding capability (via the hydroxyl group) enhance its utility as a ligand or intermediate in stereoselective reactions .
Properties
CAS No. |
1227918-15-1 |
|---|---|
Molecular Formula |
C7H15NO2 |
Molecular Weight |
145.20 g/mol |
IUPAC Name |
[(2S,5R)-5-ethylmorpholin-2-yl]methanol |
InChI |
InChI=1S/C7H15NO2/c1-2-6-5-10-7(4-9)3-8-6/h6-9H,2-5H2,1H3/t6-,7+/m1/s1 |
InChI Key |
ASHLMJMZUWASAN-RQJHMYQMSA-N |
Isomeric SMILES |
CC[C@@H]1CO[C@@H](CN1)CO |
Canonical SMILES |
CCC1COC(CN1)CO |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Insights and Gaps
- Synthetic Challenges : The ethyl group’s steric effects may complicate synthesis compared to methyl or benzyl analogues, necessitating optimized protocols.
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